Cas no 86608-97-1 (5-Methyl-2-hydroxy-alpha-methyl-alpha-phenyl-benzene-methanol)

• Product Name: 5-Methyl-2-hydroxy-alpha-methyl-alpha-phenyl-benzene-methanol
• CAS No: 86608-97-1
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 6641030
• PubChem ID: 13076847
• Update Time: 2024-01-29

5-Methyl-2-hydroxy-alpha-methyl-alpha-phenyl-benzene-methanol Chemical and Physical Properties

Names and Identifiers

• 86608-97-1
• SCHEMBL11371866
• XOBWIDIHPPHTAI-UHFFFAOYSA-N
• 5-methyl-2-hydroxy-alpha-methyl-alpha-phenyl-benzene-methanol
• 2-(1-hydroxy-1-phenylethyl)-4-methylphenol
• 5-Methyl-2-hydroxy-alpha-methyl-alpha-phenyl-benzene-methanol

• Inchi： 1S/C15H16O2/c1-11-8-9-14(16)13(10-11)15(2,17)12-6-4-3-5-7-12/h3-10,16-17H,1-2H3
• InChI Key： XOBWIDIHPPHTAI-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC=CC=1)C1C(=CC=C(C)C=1)O

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5Ų